BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Preparation of 5-(4-
Bromophenoxymethyl)furan-2-carbaldehyde

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

5-(4-Bromophenoxymethyl)furan-
Compound Name:

2-carbaldehyde
CAS No.: 438530-89-3
Cat. No.: B455587

Get Quote

Executive Summary & Retrosynthetic Strategy

Target Molecule: 5-(4-Bromophenoxymethyl)furan-2-carbaldehyde Core Challenge: The
furan ring is acid-sensitive and the aldehyde group is susceptible to oxidation or Cannizzaro
disproportionation under strong basic conditions. Strategic Solution: Use of a mild, non-
nucleophilic base (

) in a polar aprotic solvent to favor

substitution while preserving the aldehyde functionality.

Retrosynthetic Analysis

The most efficient disconnection is at the ether linkage (

bond). This divides the molecule into two commercially accessible or easily synthesized
fragments:

o Fragment A (Electrophile): 5-(Chloromethyl)furan-2-carbaldehyde (CMF).
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e Fragment B (Nucleophile): 4-Bromophenol.

o To cite this document: BenchChem. [Technical Guide: Preparation of 5-(4-
Bromophenoxymethyl)furan-2-carbaldehyde]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b455587/docs#technical-guide-preparation-of-5-4-
bromophenoxymethyl-furan-2-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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